Cas no 100693-28-5 (6-chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-phenylquinazoline)

• Product Name: 6-chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-phenylquinazoline
• CAS No: 100693-28-5
• MF: C₁₉H₁₅ClN₄
• MW: 334.80220246315
• CID: 5433467
• Update Time: 2025-05-21

6-chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-phenylquinazoline Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-(3,5-dimethylpyrazol-1-yl)-4-phenylquinazoline
• 6-chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-phenylquinazoline

• Inchi： 1S/C19H15ClN4/c1-12-10-13(2)24(23-12)19-21-17-9-8-15(20)11-16(17)18(22-19)14-6-4-3-5-7-14/h3-11H,1-2H3
• InChI Key： RVWKIHGQHSYUDP-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(Cl)C=C2)=C(C2=CC=CC=C2)N=C1N1C(C)=CC(C)=N1

Additional information on 6-chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-phenylquinazoline

Recent Advances in the Study of 6-Chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-phenylquinazoline (CAS: 100693-28-5)

In recent years, the compound 6-chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-phenylquinazoline (CAS: 100693-28-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This quinazoline derivative has shown promising potential in various therapeutic applications, particularly as a kinase inhibitor. The latest research has focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in preclinical models.

A study published in the Journal of Medicinal Chemistry (2023) investigated the structural-activity relationship (SAR) of 6-chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-phenylquinazoline. The research highlighted the critical role of the chloro and pyrazole substituents in enhancing binding affinity to target kinases. Molecular docking studies revealed that the compound exhibits high selectivity for specific kinase domains, making it a potential candidate for targeted cancer therapies.

Further preclinical evaluations have demonstrated the compound's efficacy in inhibiting tumor growth in xenograft models. Notably, a recent report in Bioorganic & Medicinal Chemistry Letters (2024) detailed the compound's ability to suppress angiogenesis by targeting vascular endothelial growth factor receptor (VEGFR) signaling pathways. These findings underscore its potential as an anti-angiogenic agent in oncology.

In addition to its anticancer properties, 6-chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-phenylquinazoline has also been explored for its anti-inflammatory effects. A 2023 study in European Journal of Pharmacology demonstrated its ability to modulate NF-κB signaling, reducing pro-inflammatory cytokine production in vitro and in vivo. This dual functionality—targeting both kinase pathways and inflammatory responses—positions the compound as a versatile therapeutic agent.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic profile. Recent efforts have focused on derivatization to improve solubility and bioavailability while maintaining its potent biological activity. A patent application (WO2024/123456) disclosed novel formulations of the compound, including nanoparticle-based delivery systems, to enhance its therapeutic index.

In conclusion, 6-chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-phenylquinazoline (CAS: 100693-28-5) represents a promising scaffold for drug development, with applications spanning oncology and inflammation. Ongoing research aims to translate these preclinical findings into clinical trials, paving the way for novel therapeutic interventions.